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Compound of Interest

Compound Name: Isoacteoside

Cat. No.: B1238533

An In-depth Examination of the Phenylethanoid Glycoside Isoacteoside, Detailing its
Physicochemical Properties, Biological Activities, and Mechanisms of Action.

Abstract

Isoacteoside, a phenylethanoid glycoside found in a variety of plant species, has garnered
significant attention within the scientific community for its diverse pharmacological activities.
This technical guide provides a comprehensive overview of isoacteoside, with a focus on its
core chemical identifiers, and summarizes key quantitative data and experimental insights
relevant to researchers, scientists, and drug development professionals.

Core Chemical and Physical Data

Isoacteoside is chemically identified by the CAS Registry Number 61303-13-7.[1][2][3] Its
molecular formula is C29H36015, corresponding to a molecular weight of approximately
624.59 g/mol .[1][2][3][4] This compound is also known by its synonym, isoverbascoside.[1][2]

Identifier Value Source
CAS Number 61303-13-7 [112][3][5]
Molecular Formula C29H36015 [11121131[4]
Molecular Weight 624.59 g/mol [2][31[4]
Synonyms Isoverbascoside [1112]
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Biological Activities and Therapeutic Potential

Isoacteoside exhibits a range of biological activities, positioning it as a compound of interest
for further investigation in drug discovery and development.

Anti-inflammatory Properties

A significant body of research points to the potent anti-inflammatory effects of isoacteoside.
These effects are mediated through the modulation of key signaling pathways, including the
nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinase (MAPK) pathways
(specifically c-Jun N-terminal kinase, p38, and extracellular signal-regulated protein kinase).[5]
Furthermore, isoacteoside has been shown to act on caspase-1, a critical component of the
inflammasome.[5] Experimental evidence includes the reduction of xylene-induced ear edema
in mice.[6]

Antioxidant and Neuroprotective Effects

Isoacteoside demonstrates notable antioxidant activity by scavenging free radicals, such as
the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, and inhibiting hydrogen peroxide-induced
lipid peroxidation in cell-based assays.[6] These antioxidant properties likely contribute to its
neuroprotective effects. Studies have shown that isoacteoside can protect against amyloid-f3
peptide-induced cytotoxicity and cognitive deficits.[6] In animal models, it has been observed to
decrease brain amyloid deposition and improve exploratory behavior in rats infused with
amyloid-p (1-42).[6]

Anti-cancer Activity

Emerging research indicates that isoacteoside may possess anti-cancer properties. It has
been shown to induce apoptosis and the production of reactive oxygen species (ROS) in
OVCAR-3 ovarian cancer cells, leading to a reduction in cell viability.[6] In vivo studies using an
OVCAR-3 mouse xenograft model demonstrated that administration of isoacteoside at a dose
of 30 mg/kg resulted in the inhibition of tumor growth.[6]

Signaling Pathways and Mechanisms of Action

The biological activities of isoacteoside are underpinned by its interaction with several key
cellular signaling pathways. The following diagram illustrates the inhibitory effect of
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isoacteoside on the NF-kB signaling pathway, a central regulator of inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isoacteoside | C29H36015 | CID 6476333 - PubChem [pubchem.ncbi.nim.nih.gov]
2. CAS Common Chemistry [commonchemistry.cas.org]
3. chemuniverse.com [chemuniverse.com]
¢ 4. raybiotech.com [raybiotech.com]
5. Isoacteoside | NF-kB | TargetMol [targetmol.com]
6. caymanchem.com [caymanchem.com]

¢ To cite this document: BenchChem. [Isoacteoside: A Comprehensive Technical Overview for
Scientific Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1238533?utm_src=pdf-body
https://www.benchchem.com/product/b1238533?utm_src=pdf-body-img
https://www.benchchem.com/product/b1238533?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Isoacteoside
https://commonchemistry.cas.org/detail?cas_rn=61303-13-7
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=6589
https://www.raybiotech.com/isoacteoside-331-70036-1
https://www.targetmol.com/compound/isoacteoside
https://www.caymanchem.com/product/29216/isoverbascoside
https://www.benchchem.com/product/b1238533#isoacteoside-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1238533#isoacteoside-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1238533#isoacteoside-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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